Cas no 2228147-19-9 (2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline)

2-(Azetidin-3-yl)-4-fluoro-N,N-dimethylaniline is a fluorinated aniline derivative featuring an azetidine ring, offering unique structural and electronic properties for synthetic and pharmaceutical applications. The presence of the azetidin-3-yl group enhances steric and conformational flexibility, while the fluorine substituent contributes to increased metabolic stability and binding affinity in bioactive compounds. The dimethylamino group further modulates electron density, making this intermediate valuable in medicinal chemistry for the development of targeted small-molecule therapeutics. Its well-defined reactivity profile allows for efficient functionalization, enabling applications in drug discovery, particularly in the synthesis of kinase inhibitors or GPCR-targeted agents. High purity and stability under standard conditions ensure consistent performance in research and industrial settings.
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline structure
2228147-19-9 structure
Product Name:2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
CAS No:2228147-19-9
MF:C11H15FN2
MW:194.248605966568
CID:5875985
PubChem ID:165866439
Update Time:2025-06-07

2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
    • 2228147-19-9
    • EN300-1757953
    • Inchi: 1S/C11H15FN2/c1-14(2)11-4-3-9(12)5-10(11)8-6-13-7-8/h3-5,8,13H,6-7H2,1-2H3
    • InChI Key: WQAHJVJDDMDLMF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)C1CNC1)N(C)C

Computed Properties

  • Exact Mass: 194.12192665g/mol
  • Monoisotopic Mass: 194.12192665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 15.3Ų

2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1757953-0.05g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
0.05g
$1056.0 2023-09-20
Enamine
EN300-1757953-0.1g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
0.1g
$1106.0 2023-09-20
Enamine
EN300-1757953-0.25g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
0.25g
$1156.0 2023-09-20
Enamine
EN300-1757953-0.5g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
0.5g
$1207.0 2023-09-20
Enamine
EN300-1757953-1.0g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
1g
$1256.0 2023-05-26
Enamine
EN300-1757953-2.5g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
2.5g
$2464.0 2023-09-20
Enamine
EN300-1757953-5.0g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
5g
$3645.0 2023-05-26
Enamine
EN300-1757953-10.0g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
10g
$5405.0 2023-05-26
Enamine
EN300-1757953-1g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
1g
$1256.0 2023-09-20
Enamine
EN300-1757953-5g
2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline
2228147-19-9
5g
$3645.0 2023-09-20

Additional information on 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline

Introduction to 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline (CAS No. 2228147-19-9)

2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2228147-19-9, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a fluoro-substituted aniline core linked to an azetidine ring, has garnered attention due to its structural complexity and potential biological activity. The presence of both fluoro and dimethylamino substituents enhances its pharmacophoric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline combines the versatility of the azetidine scaffold with the electronic and steric effects imparted by the fluoro and dimethylamino groups. Azetidine derivatives are well-known for their role in medicinal chemistry, often serving as key components in bioactive molecules due to their ability to mimic peptidic structures while maintaining synthetic accessibility. The introduction of a fluoro atom at the 4-position further modulates the electronic properties of the aromatic ring, influencing both metabolic stability and binding affinity to biological targets.

In recent years, the pharmaceutical industry has increasingly recognized the therapeutic potential of compounds containing fluoro-substituted anilines. The fluoro group is renowned for its ability to enhance lipophilicity, metabolic stability, and binding interactions with biological targets, thereby improving drug efficacy and pharmacokinetic profiles. The combination of these features in 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline positions it as a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated that azetidine-based derivatives can interact with proteases and kinases, modulating their activity and potentially treating diseases such as cancer, inflammation, and infectious disorders. The presence of the dimethylamino group further enhances the compound's ability to interact with polar residues in protein active sites, improving binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline for biological activity. Molecular docking simulations and virtual screening have identified this molecule as a potential lead for further optimization. These computational approaches have accelerated the drug discovery process by predicting binding modes and affinities with high accuracy, allowing researchers to prioritize compounds for experimental validation.

The synthesis of 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions, fluorochemical transformations, and ring-closing metathesis have been employed to construct the desired framework efficiently. These advances have not only improved yield but also reduced synthetic costs, making it more feasible to explore derivatives for enhanced biological activity.

From a medicinal chemistry perspective, the structural features of 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline offer multiple points for optimization. The azetidine ring can be modified to introduce additional substituents or alter its conformational flexibility, while the aromatic ring provides a platform for tuning electronic properties through various functional groups. Furthermore, derivatization of the fluoro or dimethylamino groups can fine-tune pharmacokinetic profiles and target specificity.

In conclusion, 2-(azetidin-3-yl)-4-fluoro-N,N-dimethylaniline (CAS No. 2228147-19-9) represents a promising compound with significant therapeutic potential. Its unique structural features, combined with recent advancements in drug discovery technologies, make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk